Cas no 1806859-54-0 (Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate
• CAS No: 1806859-54-0
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4809514
• Update Time: 2025-10-28

Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2N2O4/c1-17-8(14)5-3(9)2-4(13(15)16)12-6(5)7(10)11/h2,7H,1H3
• InChI Key： ZKLDIXJDVFWJEA-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate

Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate

The compound Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate (CAS No. 1806859-54-0) is a highly specialized organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methyl ester, a bromine atom, a difluoromethyl group, and a nitro group. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate in the development of novel pharmaceutical agents. Researchers have found that the compound's unique electronic properties and structural flexibility make it an ideal candidate for targeting specific biological pathways. For instance, the bromine atom and nitro group contribute to the molecule's reactivity, while the difluoromethyl group enhances its stability and solubility in various solvents. These characteristics are crucial for designing drugs that can effectively interact with biological systems without causing adverse effects.

In addition to its pharmaceutical applications, Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate has shown promise in the field of agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Scientists have also explored its role in enhancing crop resistance to environmental stressors such as drought and temperature fluctuations. These findings underscore the compound's versatility and its potential to contribute to sustainable agricultural practices.

The synthesis of Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed innovative methodologies to optimize the synthesis process, ensuring high yields and purity of the final product. These advancements not only make the compound more accessible for research purposes but also pave the way for its large-scale production in industrial settings.

Furthermore, Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate has been studied for its role in materials science, particularly in the development of advanced polymers and composites. Its ability to act as a building block for constructing complex molecular architectures has led to its use in creating materials with enhanced mechanical properties and thermal stability. These materials hold great potential for applications in aerospace, electronics, and renewable energy technologies.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic structure and reactivity of Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate. Advanced modeling techniques have enabled researchers to predict the compound's behavior under various conditions, facilitating its rational design for specific applications. This computational approach complements experimental studies, offering a comprehensive understanding of the compound's properties and potential uses.

In conclusion, Methyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate (CAS No. 1806859-54-0) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in shaping future innovations across these fields.